Cas no 13042-33-6 (Glycohyodeoxycholic Acid Standard)

13042-33-6 structure
Product Name:Glycohyodeoxycholic Acid Standard
CAS No:13042-33-6
Molecular Formula:C26H43NO5
Molecular Weight:449.62332
CID:182063
PubChem ID:114611
Glycohyodeoxycholic Acid Standard Properties
Names and Identifiers
-
- Glycine, N-[(3a,5b,6a)-3,6-dihydroxy-24-oxocholan-24-yl]-
- Glycohyodeoxycholic Acid
- 2-[[(4R)-4-[(3R,5R,6S,8S,9S,10R,13R,14S,17R)-3,6-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]acetic acid
- A,5
- A,6
- Glycine Hyodeoxycholate
- Glycylhyodeoxycholic Acid
- Glykohyodesoxycholsaeure
- Hyodeoxycholylglycine
- N-(3α,6α-Dihydroxy-5β-cholan-24-oyl)glycine
- N-(3α,6α-Dihydroxy-24-oxo-5β-cholan-24-yl)glycine
- N-[(3α,5β,6α)-3,6-Dihydroxy-24-oxocholan-24-yl]glycine
- Glycohyodeoxycholic Acid Standard
- CS-0109162
- E80593
- AMY40652
- Glycine, N-[(3alpha,5beta,6alpha)-3,6-dihydroxy-24-oxocholan-24-yl]-
- BDBM50375585
- AKOS030254647
- MS-28151
- CHEMBL271208
- HY-126995
- Glycine, N-((3alpha,5beta,6alpha)-3,6-dihydroxy-24-oxocholan-24-yl)-
- GHDCA
- CHEBI:166732
- N-(3alpha,6alpha-dihydroxy-5beta-cholan-24-oyl)-glycine
- J-005807
- 13042-33-6
- glycohyodeoxycholicacid
- DTXSID60875554
- Glycohyodeoxycholic acid
- [(4R)-4-[(1R,3AS,3BS,5S,5AR,7R,9AR,9BS,11AR)-5,7-DIHYDROXY-9A,11A-DIMETHYL-TETRADECAHYDRO-1H-CYCLOPENTA[A]PHENANTHREN-1-YL]PENTANAMIDO]ACETIC ACID
- DTXCID301013675
-
- InChIKey: SPOIYSFQOFYOFZ-UHFFFAOYSA-N
- Inchi: InChI=1S/C26H43NO5/c1-15(4-7-23(30)27-14-24(31)32)18-5-6-19-17-13-22(29)21-12-16(28)8-10-26(21,3)20(17)9-11-25(18,19)2/h15-22,28-29H,4-14H2,1-3H3,(H,27,30)(H,31,32)
- SMILES: OC1CCC2(C)C(C(O)CC3C2CCC2(C)C3CCC2C(C)CCC(NCC(O)=O)=O)C1
Computed Properties
- Exact Mass: 449.31400
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 6
- Monoisotopic Mass: 449.314
- Heavy Atom Count: 32
- Complexity: 727
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.3
- Topological Polar Surface Area: 107A^2
Experimental Properties
- LogP: 3.98500
- PSA: 106.86000
- Refractive Index: 1.546
- Boiling Point: 655.6±40.0 °C at 760 mmHg
- Melting Point: >128°C (dec.)
- Vapor Pressure: 0.0±4.5 mmHg at 25°C
- Flash Point: 350.3±27.3 °C
- Solubility: DMSO (Slightly), Methanol (Slightly)
- Color/Form: No data available
- Density: 1.2±0.1 g/cm3
Glycohyodeoxycholic Acid Standard Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P000UW0-5mg |
Glycine, N-[(3α,5β,6α)-3,6-dihydroxy-24-oxocholan-24-yl]- |
13042-33-6 | ≥95% | 5mg |
$38.00 | 2025-02-18 | |
A2B Chem LLC | AA39232-5mg |
Glycine, N-[(3α,5β,6α)-3,6-dihydroxy-24-oxocholan-24-yl]- |
13042-33-6 | ≥95% | 5mg |
$40.00 | 2024-04-20 | |
Aaron | AR000V4C-250mg |
Glycine, N-[(3α,5β,6α)-3,6-dihydroxy-24-oxocholan-24-yl]- |
13042-33-6 | 97% | 250mg |
$21.00 | 2025-01-20 | |
ChemScence | CS-0109162-5mg |
Glycohyodeoxycholic acid |
13042-33-6 | 98.06% | 5mg |
$80.0 | 2022-04-28 | |
eNovation Chemicals LLC | Y1238679-25mg |
Glycine, N-[(3,5,6)-3,6-dihydroxy-24-oxocholan-24-yl]- |
13042-33-6 | 97% | 25mg |
$225 | 2023-09-04 | |
FUJIFILM | 073-06251-50mg |
Glycohyodeoxycholic Acid Standard |
13042-33-6 | 50mg |
JPY 22800 | 2023-09-15 | ||
TargetMol Chemicals | T8153-20 mg |
glycohyodeoxycholic acid |
13042-33-6 | 99.82% | 20mg |
¥ 680 | ||
TRC | G641390-10mg |
Glycohyodeoxycholic Acid |
13042-33-6 | 10mg |
$ 148.00 | 2023-09-07 | ||
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | G275371-250mg |
Glycohyodeoxycholic Acid Standard |
13042-33-6 | 97% | 250mg |
¥3308.90 | 2023-09-02 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R53470-20mg |
Glycohyodeoxycholic acid |
13042-33-6 | 20mg |
¥798.0 | 2021-09-08 |
Glycohyodeoxycholic Acid Standard Suppliers
HU BEI HONG XIN RUI YU JING XI HUA GONG Co., Ltd.
(CAS:13042-33-6)
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SHANG HAI SHI DAN DE BIAO ZHUN JI SHU FU WU Co., Ltd.
(CAS:13042-33-6)
MR./MRS.:LU ZHONG HUA
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Email:luzh@nature-standard.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:13042-33-6)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Shanghai Acmec Biochemical Co.,Ltd
(CAS:13042-33-6)
MR./MRS.:JI ZHI SHI JI
Phone:18117592386
Email:3007522982@qq.com
Glycohyodeoxycholic Acid Standard Related Literature
-
Qingqing Song,Wenjing Liu,Yu Yan,Peng Li,Jun Li,Pengfei Tu,Yitao Wang,Yuelin Song RSC Adv. 2017 7 52822
-
Yanan Yang,Chongming Wu Food Funct. 2022 13 7409
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
(CAS:13042-33-6)Glycohyodeoxycholic acid

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